Cas no 135998-83-3 (Methyl 2-amino-4-methyl-2-phenylpentanoate)

• Product Name: Methyl 2-amino-4-methyl-2-phenylpentanoate
• CAS No: 135998-83-3
• MF: C₁₃H₁₉NO₂
• MW: 221.29546380043
• MDL: MFCD12151638
• CID: 5685977
• PubChem ID: 14426742
• Update Time: 2025-06-08

Methyl 2-amino-4-methyl-2-phenylpentanoate Chemical and Physical Properties

Names and Identifiers

• EN300-23953829
• 135998-83-3
• methyl 2-amino-4-methyl-2-phenylpentanoate
• SCHEMBL20241669
• Methyl 2-amino-4-methyl-2-phenylpentanoate

• MDL： MFCD12151638
• Inchi： 1S/C13H19NO2/c1-10(2)9-13(14,12(15)16-3)11-7-5-4-6-8-11/h4-8,10H,9,14H2,1-3H3
• InChI Key： ICHSKMIKTBWHIN-UHFFFAOYSA-N
• SMILES： O(C)C(C(C1C=CC=CC=1)(CC(C)C)N)=O

Computed Properties

• Exact Mass: 221.141578849g/mol
• Monoisotopic Mass: 221.141578849g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 16
• Rotatable Bond Count: 5
• Complexity: 234
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.4
• Topological Polar Surface Area: 52.3Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic acids and derivatives Carboxylic acids and derivatives Amino acids, peptides, and analogues Amino acids and derivatives

Additional information on Methyl 2-amino-4-methyl-2-phenylpentanoate

Comprehensive Overview of Methyl 2-amino-4-methyl-2-phenylpentanoate (CAS No. 135998-83-3): Properties, Applications, and Industry Insights

Methyl 2-amino-4-methyl-2-phenylpentanoate (CAS No. 135998-83-3) is a specialized organic compound gaining attention in pharmaceutical and fine chemical research. This ester derivative, characterized by its unique amino acid-like structure, combines a phenyl group with a methylated pentanoate backbone, making it valuable for chiral synthesis and intermediate applications. Its molecular formula C₁₄H₂₁NO₂ and precise stereochemistry contribute to its utility in asymmetric catalysis and drug development.

Recent trends highlight growing interest in Methyl 2-amino-4-methyl-2-phenylpentanoate for peptide mimetics design, particularly in neurodegenerative disease research. Search engine data reveals frequent queries about its solubility in organic solvents, stability under acidic conditions, and scalable synthesis routes. The compound's low toxicity profile (as per available studies) and compatibility with green chemistry principles align with current industry demands for sustainable intermediates.

The synthesis of 135998-83-3 typically involves enantioselective hydrogenation or enzymatic resolution techniques. Analytical methods like HPLC chiral separation and NMR stereochemical analysis are critical for quality control. Researchers emphasize its role in creating non-proteinogenic amino acid derivatives, with patents referencing its use in kinase inhibitor scaffolds and metabolic stabilizers.

From a commercial perspective, Methyl 2-amino-4-methyl-2-phenylpentanoate suppliers increasingly focus on cGMP-compliant production to meet pharmaceutical standards. Market analyses suggest rising demand from contract research organizations (CROs) and academic laboratories exploring structure-activity relationships. The compound's crystalline form stability and hygroscopicity data remain key purchasing considerations.

Emerging applications include its use as a ligand precursor in transition metal catalysis and as a building block for bioactive macrocycles. Technical discussions often center on optimizing its enantiomeric excess (>99% ee) through improved asymmetric synthesis protocols. Recent publications demonstrate its incorporation into prodrug formulations with enhanced blood-brain barrier permeability.

Regulatory compliance for CAS 135998-83-3 varies by jurisdiction, with most regions classifying it as a non-hazardous laboratory chemical. Proper storage recommendations include argon atmosphere protection for long-term stability. Analytical certificates typically specify residual solvent limits and heavy metal content to ensure research reproducibility.

Future research directions may explore continuous flow synthesis of this compound and its derivatives, addressing industry needs for process intensification. The growing fragment-based drug discovery sector particularly values its structural features for molecular docking studies. Environmental fate studies of amino ester compounds like this one are becoming increasingly relevant to green chemistry metrics evaluation.

For researchers sourcing Methyl 2-amino-4-methyl-2-phenylpentanoate, verification of chiral purity certificates and stability-indicating assays is recommended. The compound's melting point range (typically 89-92°C) and specific optical rotation serve as important quality indicators. Technical bulletins often provide guidance on inert handling conditions and compatible reaction media for optimal results.